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Application Note & Protocol

Introduction

Nandrolone, an anabolic-androgenic steroid, is a substance prohibited at all times under the
World Anti-Doping Agency (WADA) Prohibited List.[1] Its detection in athlete urine samples is a
key focus of anti-doping laboratories worldwide. The primary urinary metabolite of nandrolone
is 19-norandrosterone (19-NA), with 19-noretiocholanolone (19-NE) being a secondary
metabolite.[2] To ensure accurate and reliable quantification of these metabolites, and to avoid
false positives, a robust analytical methodology is required. This application note details the
use of Nandrolone-3,4-13C2 as an internal standard in the gas chromatography-mass
spectrometry (GC-MS) analysis of nandrolone metabolites in human urine for anti-doping
purposes. The use of a stable isotope-labeled internal standard is crucial for compensating for
analyte loss during sample preparation and for variations in instrument response, thereby
ensuring the accuracy of quantitative results.

Principle

The analytical method is based on the principle of isotope dilution mass spectrometry (IDMS). A
known amount of the stable isotope-labeled internal standard, Nandrolone-3,4-13C2, which
metabolizes to labeled 19-norandrosterone-13C2, is added to the urine sample at the

beginning of the sample preparation process. This standard behaves chemically and physically
identically to the endogenous (unlabeled) analyte throughout extraction, derivatization, and
GC-MS analysis. By measuring the ratio of the signal intensity of the analyte to that of the
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internal standard, the concentration of the analyte in the original sample can be accurately
determined, irrespective of sample losses during processing.

Metabolic Pathway of Nandrolone

Nandrolone undergoes extensive metabolism in the body before excretion. The primary
metabolic pathway involves the reduction of the A-ring to form 19-norandrosterone (the 5a-
isomer) and 19-noretiocholanolone (the 5B-isomer). These metabolites are then primarily
conjugated with glucuronic acid and to a lesser extent with sulfate before being excreted in the
urine.[2][3]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.researchgate.net/publication/44658965_Determination_of_nandrolone_metabolites_in_human_urine_Comparison_between_liquid_chromatography_tandem_mass_spectrometry_and_gas_chromatographymass_spectrometry
https://pubmed.ncbi.nlm.nih.gov/19056413/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological

& Application

Check Availability & Pricing

| 19-Norandrosterone (19-NA) L
>

Nandrolone Phase I Metabolism
(Reduction)

19-NA-glucuronide
19-NE-glucuronide

—

Phase II Metabolism
| (Conjugation)

K e

19-NA-sulfate

| 19-Noretiocholanolone (19-NE) | O NE et
-NE-sulfate

Urine Sample (2-5 mL)

Spike with
Nandrolone-3,4-13C2
Internal Standard

l

Enzymatic Hydrolysis
(B-glucuronidase, 50-60°C, 1-1.5h)

'

Liquid-Liquid Extraction
(e.g., diethyl ether or n-pentane)

l

Evaporation to Dryness
(under Nitrogen)

l

Derivatization
(MSTFA/NHA4I/Ethanethiol,
60-80°C, 20-60 min)

© 2025 BenchChem. All rights reserved. 3/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

